Cas no 731826-33-8 (Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)-)

• Product Name: Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)-
• CAS No: 731826-33-8
• MF: C₁₂H₁₅ClN₂O
• MW: 238.71
• CID: 5519473
• PubChem ID: 2412073
• Update Time: 2025-06-10

Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)-
• Azepan-1-yl(6-chloropyridin-3-yl)methanone
• WAY-620275
• 1-(6-chloropyridine-3-carbonyl)azepane
• SR-01000048669
• SCHEMBL20460596
• AKOS000161859
• Z31432230
• EN300-10152392
• SR-01000048669-1
• G63227
• 731826-33-8

• Inchi： 1S/C12H15ClN2O/c13-11-6-5-10(9-14-11)12(16)15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8H2
• InChI Key： XRUSOMUVFCDBRN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)N=C1)(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.2Ų

Additional information on Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)-

Research Brief on Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)- (CAS: 731826-33-8): Recent Advances and Applications

Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)- (CAS: 731826-33-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural framework, featuring a 6-chloro-3-pyridinyl moiety and a hexahydro-1H-azepin-1-yl group, makes it a versatile scaffold for the development of ligands targeting various biological pathways. Researchers have explored its utility in the design of modulators for neurotransmitter receptors, particularly those involved in neurological disorders such as Alzheimer's disease and schizophrenia.

One of the most notable findings in recent literature is the compound's potential as a precursor for the development of selective kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer and inflammatory diseases. Preliminary in vitro studies have demonstrated that derivatives of Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)- exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, recent research has also investigated the compound's physicochemical properties and stability under various conditions. These studies are crucial for optimizing its formulation and ensuring its efficacy in preclinical and clinical settings. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and its derivatives, providing valuable insights into their purity and structural integrity.

Despite these promising developments, challenges remain in the widespread adoption of Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)- for therapeutic use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance the compound's pharmacokinetic profile and reduce toxicity.

In conclusion, Methanone, (6-chloro-3-pyridinyl)(hexahydro-1H-azepin-1-yl)- (CAS: 731826-33-8) represents a promising candidate for drug discovery and development. Its versatile scaffold and demonstrated biological activity make it a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its therapeutic potential in various disease models.